Cas no 2649788-78-1 (Benzo[b]thiophene-3-carbonitrile, 2-amino-4-bromo-7-fluoro-)

• Product Name: Benzo[b]thiophene-3-carbonitrile, 2-amino-4-bromo-7-fluoro-
• CAS No: 2649788-78-1
• MF: C₉H₄BrFN₂S
• MW: 271.108862876892
• CID: 6430158
• PubChem ID: 156472731
• Update Time: 2026-03-11

Benzo[b]thiophene-3-carbonitrile, 2-amino-4-bromo-7-fluoro- Chemical and Physical Properties

Names and Identifiers

• SY324946
• PS-17604
• F86049
• 2-AMINO-4-BROMO-7-FLUORO-BENZOTHIOPHENE-3-CARBONITRILE
• SCHEMBL23496824
• CS-0356855
• 2-Amino-4-bromo-7-fluorobenzo[b]thiophene-3-carbonitrile
• 2649788-78-1
• Benzo[b]thiophene-3-carbonitrile, 2-amino-4-bromo-7-fluoro-
• MFCD34646445
• DB-392570

• Inchi： 1S/C9H4BrFN2S/c10-5-1-2-6(11)8-7(5)4(3-12)9(13)14-8/h1-2H,13H2
• InChI Key： JFUXTDHCKJSWOO-UHFFFAOYSA-N
• SMILES： C12=C(F)C=CC(Br)=C1C(C#N)=C(N)S2

Computed Properties

• Exact Mass: 269.92626g/mol
• Monoisotopic Mass: 269.92626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 78Ų

Experimental Properties

• Density: 1.86±0.1 g/cm3(Predicted)
• Boiling Point: 445.6±45.0 °C(Predicted)
• pka: -2.01±0.10(Predicted)